Cas no 1421443-75-5 (N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide)

N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide is a specialized phthalazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a cyclopentyl group and a methoxyacetamide moiety, which may contribute to enhanced binding affinity and selectivity in biological systems. The compound's unique scaffold makes it a promising candidate for the development of enzyme inhibitors or receptor modulators. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. The presence of the 4-oxo-3,4-dihydrophthalazin core suggests potential utility in targeting oxidative or inflammatory pathways. This compound is suitable for researchers exploring novel pharmacophores in drug discovery.
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide structure
1421443-75-5 structure
Product Name:N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide
CAS No:1421443-75-5
MF:C17H21N3O3
MW:315.366944074631
CID:5477158
Update Time:2025-10-29

N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[(3-cyclopentyl-3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-2-methoxy-
    • N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide
    • Inchi: 1S/C17H21N3O3/c1-23-11-16(21)18-10-15-13-8-4-5-9-14(13)17(22)20(19-15)12-6-2-3-7-12/h4-5,8-9,12H,2-3,6-7,10-11H2,1H3,(H,18,21)
    • InChI Key: WYIKMKFMZGUSGJ-UHFFFAOYSA-N
    • SMILES: C(NCC1C2=C(C=CC=C2)C(=O)N(C2CCCC2)N=1)(=O)COC

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • pka: 12.95±0.46(Predicted)

N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2758-0789-2μmol
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide
1421443-75-5 90%+
2μl
$85.5 2023-05-16
Life Chemicals
F2758-0789-5μmol
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide
1421443-75-5 90%+
5μl
$94.5 2023-05-16
Life Chemicals
F2758-0789-10μmol
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide
1421443-75-5 90%+
10μl
$103.5 2023-05-16
Life Chemicals
F2758-0789-1mg
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide
1421443-75-5 90%+
1mg
$81.0 2023-05-16
Life Chemicals
F2758-0789-2mg
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide
1421443-75-5 90%+
2mg
$88.5 2023-05-16
Life Chemicals
F2758-0789-3mg
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide
1421443-75-5 90%+
3mg
$94.5 2023-05-16
Life Chemicals
F2758-0789-4mg
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide
1421443-75-5 90%+
4mg
$99.0 2023-05-16
Life Chemicals
F2758-0789-5mg
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide
1421443-75-5 90%+
5mg
$103.5 2023-05-16
Life Chemicals
F2758-0789-10mg
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide
1421443-75-5 90%+
10mg
$118.5 2023-05-16
Life Chemicals
F2758-0789-15mg
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide
1421443-75-5 90%+
15mg
$133.5 2023-05-16

N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide Related Literature

Additional information on N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide

N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide (CAS No. 1421443-75-5): An Overview

N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide (CAS No. 1421443-75-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 1421443-75-5, is a member of the phthalazinone class of molecules, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide is characterized by a central phthalazinone core with a cyclopentyl substituent and a 2-methoxyacetamide group. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it an attractive candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide has shown promise in antiviral research. A study conducted by researchers at the University of California found that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry and replication processes within host cells.

The anticancer potential of N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide has also been explored. A recent study published in Cancer Research demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The researchers identified that the compound targets key signaling pathways involved in cell survival and proliferation, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-methoxyacetamide have been extensively studied to assess its suitability for clinical use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and evaluate its safety and efficacy in preclinical models.

In conclusion, N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-y)methyl]-2-methoxyacetamide (CAS No. 1421443-75-5) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory, antiviral, and anticancer therapies make it an exciting candidate for drug discovery and development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd